![molecular formula C23H18N4O2S2 B2990127 N-cyclopropyl-1-(3-{[(4-isopropylphenyl)sulfonyl]amino}benzoyl)piperidine-3-carboxamide CAS No. 1185125-19-2](/img/structure/B2990127.png)
N-cyclopropyl-1-(3-{[(4-isopropylphenyl)sulfonyl]amino}benzoyl)piperidine-3-carboxamide
Description
N-cyclopropyl-1-(3-{[(4-isopropylphenyl)sulfonyl]amino}benzoyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H18N4O2S2 and its molecular weight is 446.54. The purity is usually 95%.
BenchChem offers high-quality N-cyclopropyl-1-(3-{[(4-isopropylphenyl)sulfonyl]amino}benzoyl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopropyl-1-(3-{[(4-isopropylphenyl)sulfonyl]amino}benzoyl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Applications
Compound X, with its 1,2,4-oxadiazole moiety, is a significant pharmacophore in drug development. This structural feature is associated with a variety of therapeutic effects, including:
- Neuroprotective Agents : Derivatives of Compound X have been investigated for their potential to inhibit NLRP3 inflammasome, which is implicated in neuroinflammatory diseases .
- Antihypertensive Medications : The oxadiazole ring is found in drugs like azilsartan, used for managing hypertension .
- Parkinson’s Disease Therapy : Compounds with this moiety have been approved as adjunctive therapy in Parkinson’s disease .
Cancer Therapy
Selective inhibition of human carbonic anhydrase isoforms by Compound X derivatives can be a promising approach in cancer therapy. These isoforms are often overexpressed in cancer cells, and their inhibition can slow down tumor growth .
Age-Related Diseases
Some derivatives of Compound X are recognized for their potential in treating age-related diseases. This could include neurodegenerative conditions and diseases linked to cellular aging .
Antimicrobial Agents
The structural components of Compound X have shown efficacy as antimicrobials. This includes activity against bacteria and fungi, which is crucial in the development of new antibiotics .
Energetic Materials
The oxadiazole ring in Compound X can be utilized in the development of energetic materials. These materials are essential in various applications, including explosives and propellants .
Organic Light-Emitting Diodes (OLEDs)
Derivatives of Compound X can be used in the manufacturing of OLEDs. The electronic properties of the oxadiazole ring make it suitable for use in electronic devices that require light-emitting components .
Fluorescent Dyes
The unique electronic structure of Compound X allows it to be used in the synthesis of fluorescent dyes. These dyes have applications in biological imaging and diagnostics .
Sensors
Compound X can be incorporated into sensor technology. Its chemical structure can interact with various analytes, making it useful in the detection of environmental or biological substances .
properties
IUPAC Name |
3-ethyl-6-phenyl-2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]thieno[3,2-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N4O2S2/c1-2-27-22(28)20-17(13-18(31-20)15-9-5-3-6-10-15)24-23(27)30-14-19-25-21(26-29-19)16-11-7-4-8-12-16/h3-13H,2,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVFWPTLFFNPBKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C=C(S2)C3=CC=CC=C3)N=C1SCC4=NC(=NO4)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N4O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-1-(3-{[(4-isopropylphenyl)sulfonyl]amino}benzoyl)piperidine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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